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Compound of Interest

Compound Name: 4,5-Dibromooctane

Cat. No.: B15461278 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 4,5-
Dibromooctane. This guide provides immediate, essential safety protocols, operational plans,

and disposal procedures to foster a secure research environment.

Chemical and Physical Properties
A summary of the known properties of 4,5-Dibromooctane is provided below. While a specific

Safety Data Sheet (SDS) is not available, data for the closely related isomer, 1,8-

Dibromooctane, is used to infer safety and handling procedures.

Property Value

Molecular Formula C₈H₁₆Br₂[1]

Molecular Weight 272.02 g/mol [1]

Appearance Yellow Liquid

Odor Odorless

Melting Point 15 - 16 °C / 59 - 60.8 °F

Boiling Point 270 - 272 °C / 518 - 521.6 °F @ 760 mmHg

Flash Point > 112 °C / > 233.6 °F[2][3]

Specific Gravity 1.460
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Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling 4,5-
Dibromooctane. It is crucial to inspect all PPE for integrity before each use.[4]

Body Part PPE Recommendation Specifications

Eyes/Face Safety Goggles or Face Shield

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[2][3]

Hands Chemical-resistant gloves

Nitrile, Neoprene, or Viton

gloves are recommended for

handling halogenated

hydrocarbons.

Body Laboratory Coat
Long-sleeved to prevent skin

contact.[4]

Respiratory Use in a well-ventilated area
A respirator may be required if

ventilation is inadequate.

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent exposure and

accidents.

Handling:

Work in a well-ventilated area, such as a chemical fume hood.[2][4]

Avoid direct contact with skin and eyes.[2][3][4]

Do not breathe vapors or mists.[2][4]

Wash hands thoroughly after handling.[2]

Remove and wash contaminated clothing before reuse.[2][4]
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Storage:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed.[2][4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[3]

Emergency Procedures
In the event of an exposure or spill, follow these immediate first-aid and cleanup measures.

Incident First-Aid / Spill Response

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[2]

[3][4] Seek medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[2][4]

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Drink plenty of water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

assistance.[2][3][4]

Spill

Ensure adequate ventilation.[2][4] Absorb the

spill with an inert material (e.g., sand, silica gel,

universal binder) and collect it in a suitable,

closed container for disposal.[2][3][4]

Disposal Plan
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Proper disposal of 4,5-Dibromooctane and its containers is essential to prevent environmental

contamination.

Chemical Waste: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves)

should also be collected in a sealed container and disposed of as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed containers can then be disposed of

according to institutional guidelines.

Workflow for Handling 4,5-Dibromooctane
The following diagram illustrates the logical workflow for the safe handling of 4,5-
Dibromooctane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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